Cas no 856848-33-4 (4,5-Dibromopyridin-2-amine)

4,5-Dibromopyridin-2-amine structure

Product Name:4,5-Dibromopyridin-2-amine

CAS No:856848-33-4

MF:C₅H₄Br₂N₂

MW:251.906659126282

MDL:MFCD16556235

CID:1038595

PubChem ID:53485455

Update Time:2024-10-26

4,5-Dibromopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4,5-Dibromopyridin-2-amine
- 2-Amino-4,5-dibromopyridine
- AK100469
- FCH1343403
- AX8241418
- ST24023048
- Z5196
- 4,5-Dibromo-2-pyridinamine (ACI)
- Pyridine, 2-amino-4,5-dibromo- (5CI)
- MFCD16556235
- CS-0078599
- DTXSID40704616
- SY113949
- AS-30859
- DB-083233
- SCHEMBL20772455
- AKOS016002754
- 856848-33-4
- MDL： MFCD16556235
- Inchi： 1S/C5H4Br2N2/c6-3-1-5(8)9-2-4(3)7/h1-2H,(H2,8,9)
- InChI Key： MQCOZWNPLKZILW-UHFFFAOYSA-N
- SMILES： BrC1C(Br)=CC(N)=NC=1

Computed Properties

Exact Mass: 249.87400
Monoisotopic Mass: 249.87412g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 1.9

Experimental Properties

PSA: 39.64000
LogP: 2.11890

4,5-Dibromopyridin-2-amine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Dibromopyridin-2-amine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BU372-250mg	4,5-Dibromopyridin-2-amine	856848-33-4	98%	250mg	269CNY	2021-05-08
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4,5-Dibromopyridin-2-amine Production Method

Production Method 1

84249-14-9

856848-33-4

Reaction Conditions

1.1 Reagents: Tetrabutylammonium bromide , Lithium perchlorate Solvents: Acetic acid , Acetonitrile ; 8 h, 25 °C

Reference

Directing Group Enables Electrochemical Selectively Meta-Bromination of Pyridines under Mild Conditions

Wu, Yanwei; et al, Journal of Organic Chemistry, 2021, 86(22), 16144-16150

Production Method 2

84249-14-9

856848-33-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; -20 °C → rt; 24 h, rt

Reference

Discovery and analgesic evaluation of 8-chloro-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione as a novel potent D-amino acid oxidase inhibitor

Xie, Dongsheng; et al, European Journal of Medicinal Chemistry, 2016, 117, 19-32

4,5-Dibromopyridin-2-amine Raw materials

2-Amino-4-bromopyridine

4,5-Dibromopyridin-2-amine Preparation Products

4,5-Dibromopyridin-2-amine (856848-33-4)

4,5-Dibromopyridin-2-amine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:856848-33-4)4,5-Dibromopyridin-2-amine

Order Number:A863477

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:41

Price ($):422.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

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